(2S,4R)-2-(Bromomethyl)-4-(2-methoxyphenyl)oxolane

• Molecular Formula: C12H15BrO2
• Molecular Weight: 271.15 g/mol
• IUPAC Name: (2S,4R)-2-(bromomethyl)-4-(2-methoxyphenyl)oxolane
• InChI: InChI=1S/C12H15BrO2/c1-14-12-5-3-2-4-11(12)9-6-10(7-13)15-8-9/h2-5,9-10H,6-8H2,1H3/t9-,10-/m0/s1
• InChI Key: LQDLRDXBDSDIMX-UWVGGRQHSA-N
• Isomeric SMILES: COC1=CC=CC=C1[C@H]2C[C@H](OC2)CBr
• Canonical SMILES: COC1=CC=CC=C1C2CC(OC2)CBr

Description

(2S,4R)-2-(Bromomethyl)-4-(2-methoxyphenyl)oxolane is a brominated tetrahydrofuran derivative with stereochemical specificity at the 2S and 4R positions. The compound features a bromomethyl group at the 2-position and a 2-methoxyphenyl substituent at the 4-position of the oxolane (tetrahydrofuran) ring. This structural configuration imparts unique reactivity, particularly in nucleophilic substitution reactions, due to the electron-withdrawing bromine atom and the steric/electronic effects of the methoxyphenyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S,4R)-2-(Bromomethyl)-4-(2-methoxyphenyl)oxolane typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-methoxybenzaldehyde and (S)-glycidol.

Formation of Oxolane Ring: The oxolane ring is formed through a cyclization reaction. This can be achieved by reacting (S)-glycidol with 2-methoxybenzaldehyde under acidic conditions to form the oxolane ring.

Bromomethylation: The bromomethyl group is introduced through a bromination reaction. This can be done using N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN).

Industrial Production Methods

Industrial production methods for (2S,4R)-2-(Bromomethyl)-4-(2-methoxyphenyl)oxolane would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

(2S,4R)-2-(Bromomethyl)-4-(2-methoxyphenyl)oxolane undergoes various types of chemical reactions, including:

Substitution Reactions: The bromomethyl group can participate in nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles such as amines or thiols.

Oxidation Reactions: The compound can undergo oxidation reactions, particularly at the methoxyphenyl group, leading to the formation of quinones or other oxidized products.

Reduction Reactions: Reduction of the oxolane ring or the methoxyphenyl group can be achieved using reducing agents such as lithium aluminum hydride (LiAlH4).

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium azide (NaN3), potassium thiocyanate (KSCN), and various amines. Typical conditions involve the use of polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used under acidic or basic conditions.

Reduction: Reducing agents like LiAlH4 or sodium borohydride (NaBH4) are used in solvents such as ether or tetrahydrofuran (THF).

Major Products Formed

Substitution: Products include azides, thiocyanates, and substituted amines.

Oxidation: Products include quinones and other oxidized aromatic compounds.

Reduction: Products include alcohols and reduced aromatic compounds.

Scientific Research Applications

(2S,4R)-2-(Bromomethyl)-4-(2-methoxyphenyl)oxolane has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme mechanisms and as a probe for biological systems due to its reactive bromomethyl group.

Industry: It can be used in the production of specialty chemicals and materials, including polymers and advanced materials.

Mechanism of Action

The mechanism of action of (2S,4R)-2-(Bromomethyl)-4-(2-methoxyphenyl)oxolane involves its reactivity towards nucleophiles. The bromomethyl group is highly reactive and can form covalent bonds with nucleophilic sites in biological molecules, such as proteins and nucleic acids. This reactivity can be exploited in the design of enzyme inhibitors or as a tool for labeling and studying biological systems.

Comparison with Similar Compounds

(a) Comparison with (2S,4R)-2-(Bromomethyl)-4-[3-(trifluoromethyl)phenyl]oxolane

• Structural Difference : The methoxyphenyl group in the target compound is replaced by a 3-trifluoromethylphenyl group in this analog .
• Impact on Reactivity: The trifluoromethyl group is strongly electron-withdrawing, enhancing the electrophilicity of adjacent positions. The bromomethyl group in both compounds facilitates alkylation or cross-coupling reactions, but the trifluoromethyl analog may exhibit higher metabolic stability in pharmaceutical contexts due to fluorine’s inertness .
• Applications : The trifluoromethyl derivative is often prioritized in drug discovery for improved pharmacokinetics, whereas the methoxyphenyl variant may serve better in agrochemicals or as a chiral building block for asymmetric synthesis.

(b) Comparison with 2-(Bromomethyl)-2-[2-chloro-4-(4-chlorophenoxy)phenyl]-4-methyl-1,3-dioxolane

• Structural Difference : This compound features a 1,3-dioxolane ring (vs. oxolane) with dual chloro substituents and a methyl group at the 4-position .
• Chloro substituents enhance lipophilicity and may improve binding to hydrophobic targets in biological systems, contrasting with the methoxy group’s polarity.
• Applications : The chloro-dioxolane analog is more likely to be explored in pesticidal or antimicrobial agents, whereas the methoxyphenyl-oxolane compound could be tailored for CNS-targeting drugs due to the methoxy group’s resemblance to neurotransmitter motifs.

Stereochemical and Electronic Properties

The (2S,4R) configuration of the target compound introduces distinct stereoelectronic effects. For example:

• The bromomethyl group at the 2S position may favor axial attack in SN2 reactions, whereas equatorial substituents in other analogs (e.g., 4-methyl in the dioxolane derivative ) could alter reaction pathways.
• The 2-methoxyphenyl group’s ortho-substitution pattern creates steric interactions that influence conformational flexibility, a feature absent in para-substituted analogs like the trifluoromethyl derivative .

Biological Activity

(2S,4R)-2-(Bromomethyl)-4-(2-methoxyphenyl)oxolane is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Chemical Formula : C$_{11}$H$_{13}$BrO
• Molecular Weight : 243.13 g/mol
• CAS Number : 2059910-80-2

The presence of a bromomethyl group and a methoxyphenyl moiety suggests potential reactivity and interaction with biological targets.

Biological Activity Overview

Research indicates that (2S,4R)-2-(Bromomethyl)-4-(2-methoxyphenyl)oxolane exhibits various biological activities, particularly in neuroprotection, cancer therapy, and enzyme inhibition. Below are detailed findings from recent studies.

Neuroprotective Effects

A study demonstrated that compounds with similar structures to (2S,4R)-2-(Bromomethyl)-4-(2-methoxyphenyl)oxolane have shown neuroprotective properties against oxidative stress. This is primarily attributed to their ability to modulate nitric oxide (NO) signaling pathways. For instance, furoxan derivatives were reported to protect against oxygen-glucose deprivation (OGD) by enhancing NO/cGMP signaling pathways, leading to improved long-term potentiation (LTP) in neuronal cells .

Anticancer Activity

Another significant area of research involves the anticancer properties of related oxolane derivatives. In vitro studies have shown that certain analogs exhibit cytotoxic activity against breast cancer cell lines such as MCF-7 and MDA-MB-468. The mechanism involves the inhibition of key signaling pathways related to cell proliferation and survival .

Compound	Cell Line	GI50 (µM)
1j	MDA-MB-468	6.57
2b	MDA-MB-468	4.03
2f	MDA-MB-468	2.94

These findings suggest that (2S,4R)-2-(Bromomethyl)-4-(2-methoxyphenyl)oxolane could potentially be developed as a therapeutic agent for breast cancer treatment.

Enzyme Inhibition

The compound has also been evaluated for its potential as an enzyme inhibitor. Studies indicate that similar compounds can selectively inhibit enzymes such as GPX4, which is crucial for cellular redox balance. The ability to covalently interact with target proteins enhances the selectivity and potency of these compounds in inducing ferroptosis in cancer cells .

Case Studies and Research Findings

• Neuroprotection Against Oxidative Stress : Research involving furoxan derivatives highlighted their role in protecting neuronal cells from oxidative damage through NO-mediated pathways .
• Cytotoxicity in Cancer Models : A series of tetrahydropyrazino[1,2-a]indole analogs were synthesized and tested against various cancer cell lines, showing promising results in inhibiting tumor growth through selective targeting of cancerous cells .
• Electrophilic Agents Inducing Ferroptosis : Recent studies on electrophilic heterocycles demonstrated their capability to induce ferroptosis by targeting GPX4, suggesting a potential therapeutic application for compounds like (2S,4R)-2-(Bromomethyl)-4-(2-methoxyphenyl)oxolane in oncology .

Q & A

Q. What are the optimal synthetic routes for (2S,4R)-2-(Bromomethyl)-4-(2-methoxyphenyl)oxolane, and how do reaction conditions influence yield and stereochemical purity?

• Methodological Answer : The synthesis typically involves bromination of a pre-functionalized oxolane intermediate. Key steps include:

• Stereochemical Control : Use of chiral auxiliaries or asymmetric catalysis to maintain the (2S,4R) configuration. For example, stereoselective bromination at the 2-position can be achieved using N-bromosuccinimide (NBS) under controlled temperatures (0–5°C) in anhydrous dichloromethane .
• Solvent and Catalyst Optimization : Polar aprotic solvents (e.g., DMF or THF) enhance reaction efficiency, while bases like potassium carbonate stabilize intermediates .
• Yield Maximization : Reaction monitoring via TLC or HPLC ensures minimal byproduct formation. Typical yields range from 65–85% after column chromatography .

Q. How is the compound characterized to confirm its stereochemistry and purity?

• Methodological Answer :

• Chiral HPLC : Resolves enantiomers using a Chiralpak® AD-H column with hexane/isopropanol (90:10) mobile phase .
• NMR Spectroscopy : $^1$H and $^13$C NMR verify the bromomethyl (-CH$_2$Br) and methoxyphenyl groups. Key signals include δ ~3.8 ppm (methoxy OCH$_3$) and δ ~4.2 ppm (oxolane CH$_2$Br) .
• X-ray Crystallography : Definitive stereochemical confirmation via single-crystal analysis (e.g., monoclinic P2$_1$/c space group, β = 95.177°) .

Advanced Research Questions

Q. What strategies mitigate racemization or epimerization during functionalization of the bromomethyl group?

• Methodological Answer :

• Low-Temperature Reactions : Conduct nucleophilic substitutions (e.g., Suzuki coupling) below –20°C to preserve stereochemistry .
• Protecting Groups : Temporarily shield the oxolane oxygen with tert-butyldimethylsilyl (TBS) groups to prevent undesired ring-opening .
• Inert Atmospheres : Use argon or nitrogen to avoid moisture-induced degradation .

Q. How can researchers resolve contradictions in spectroscopic data when analyzing derivatives of this compound?

• Methodological Answer :

• Dynamic NMR Studies : Detect conformational exchange broadening in $^1$H NMR (e.g., oxolane ring puckering) .
• DFT Calculations : Compare experimental and computed $^13$C NMR shifts to identify misassigned peaks .
• High-Resolution Mass Spectrometry (HRMS) : Resolve ambiguities in molecular ion fragmentation patterns .

Q. What are the compound’s stability profiles under varying storage conditions, and how does degradation impact experimental reproducibility?

• Methodological Answer :

• Accelerated Stability Testing : Store samples at 40°C/75% RH for 4 weeks. HPLC analysis reveals ≤5% degradation if sealed under nitrogen .
• Light Sensitivity : Amber glassware prevents photolytic cleavage of the C-Br bond .
• Freeze-Thaw Cycles : Avoid repeated cycles; degradation products (e.g., oxolane ring-opened aldehydes) form after >3 cycles .

Application-Focused Questions

Q. How is this compound utilized as a chiral building block in drug discovery?

• Methodological Answer :

• Synthesis of Biaryl Ethers : The bromomethyl group undergoes Ullmann coupling with aryl boronic acids to generate chiral intermediates for kinase inhibitors .
• Peptide Mimetics : The oxolane scaffold mimics proline residues, enhancing metabolic stability in peptide-based therapeutics .

Q. What computational methods predict the compound’s reactivity in nucleophilic substitution reactions?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculate activation energies for S$_N$2 pathways (e.g., ΔG‡ ~25 kcal/mol for azide substitution) .
• Molecular Dynamics (MD) : Simulate solvent effects on transition states (e.g., DMSO stabilizes zwitterionic intermediates) .